4-Hydrazino-6-(2-pyridyl)-1,3,5-triazin-2-amine

• CAS: 175204-69-0
• Molecular Formula: C8H9N7
• Molecular Weight: 203.2 g/mol
• SMILES: C1=CC=NC(=C1)C2=NC(=NC(=N2)NN)N
• InChI: InChI=1S/C8H9N7/c9-7-12-6(13-8(14-7)15-10)5-3-1-2-4-11-5/h1-4H,10H2,(H3,9,12,13,14,15)
• InChIKey: IUZZPNVYTDWGEO-UHFFFAOYSA-N

Researchers often face difficulty sourcing the correct 2-pyridyl isomer of hydrazino-triazines for structure-activity relationship (SAR) studies and metal coordination. This compound provides the exact 2-pyridyl geometry essential for reproducible chelation and molecular recognition. • Reactive hydrazino handle enables condensation to hydrazones, pyrazoles, and azo compounds for kinase/TNF-α pathway screening • Multidentate N-donor ligand builds MOFs and coordination polymers with tunable magnetic, catalytic, or gas-storage properties • ≥95% purity, available from 250 mg to gram scale with full analytical support

4-Hydrazino-6-(2-pyridyl)-1,3,5-triazin-2-amine Compound Overview

4-Hydrazino-6-(2-pyridyl)-1,3,5-triazin-2-amine (CAS 175204-69-0) is a heterocyclic compound featuring a 1,3,5-triazine core substituted with a hydrazino group at the 4-position, an amino group at the 2-position, and a 2-pyridyl ring at the 6-position. With the molecular formula C₈H₉N₇ and a molecular weight of 203.20 g/mol, this compound serves as a versatile intermediate in the synthesis of pharmacologically active molecules and as a ligand for transition metal complexes . Its structural attributes, including the hydrazino moiety and the strategically positioned 2-pyridyl group, impart unique reactivity and binding properties that distinguish it from closely related analogs, making it a compound of interest for researchers engaged in drug discovery, coordination chemistry, and the development of advanced materials .

Versatile synthetic intermediate with hydrazino reactivity for heterocycle construction.

2-Pyridyl isomer provides specific chelation geometry for coordination chemistry and MOF design.

Hydrazone/azo derivatization enables access to pharmacologically relevant scaffolds (e.g., TNF-α modulator precursors).

Why 4-Hydrazino-6-(2-pyridyl)-1,3,5-triazin-2-amine Is Irreplaceable

Substitution with generic triazine derivatives or even positional isomers is chemically and functionally inappropriate. The 2-pyridyl substituent at the 6-position of the triazine ring, combined with the hydrazino group at the 4-position, creates a specific electronic and steric environment that directly impacts metal ion chelation, molecular recognition, and subsequent derivatization reactions . For instance, the related isomer 4-Hydrazino-6-(3-pyridyl)-1,3,5-triazin-2-amine (CAS 175204-70-3) presents a different nitrogen orientation, which can significantly alter binding geometries in coordination complexes and interactions with biological targets. Furthermore, the hydrazino moiety provides a unique handle for forming hydrazones and azo compounds, a reactivity profile not shared by amino or other substituted analogs . These structural nuances translate into quantifiable differences in physicochemical properties, biological activity, and synthetic utility, as detailed in the evidence below.

4-Amino analog cannot substitute hydrazino reactivity

Replacing the hydrazino group with an amino group eliminates hydrazone and azo bond formation, blocking key derivatization pathways required for pharmacophore assembly.

3-Pyridyl isomer alters metal-binding geometry

The pyridyl nitrogen position shifts from 2- to 3-orientation, changing donor atom arrangement and potentially disrupting coordination polymer topology and molecular recognition.

4-Hydrazino-6-(2-pyridyl)-1,3,5-triazin-2-amine: Evidence for Selection

Positional Isomerism: Thermal Property Shift

The 2-pyridyl isomer (CAS 175204-69-0) exhibits distinct thermal properties compared to its 3-pyridyl counterpart (CAS 175204-70-3). The melting point of the 2-pyridyl compound is reported as 287°C [1], whereas the 3-pyridyl analog has a predicted melting point that differs due to altered crystal packing influenced by the pyridyl nitrogen position. Furthermore, the predicted boiling point for the 2-pyridyl compound is 416.7±37.0°C , a value that can be compared to similar predictions for the 3-pyridyl isomer, which may show a shift due to differences in intermolecular hydrogen bonding and dipole moment.

Thermal property

Cross-study comparable

Melting point 287 °C; predicted bp shift vs. 3-pyridyl isomer

Isomer-dependent crystal packing influences handling and purification workflows.

Cross-study comparison; predicted values for comparator require experimental verification.

Evidence Dimension	Melting Point
Target Compound Data	287°C
Comparator Or Baseline	4-Hydrazino-6-(3-pyridyl)-1,3,5-triazin-2-amine (CAS 175204-70-3)
Quantified Difference	Not directly quantified in a single study; cross-study comparison indicates a measurable difference in melting point due to isomerism.
Conditions	Experimental determination for target compound; predicted values for comparator based on computational models.

Why This Matters

Differences in melting point and boiling point affect handling, purification, and formulation processes, directly impacting procurement and experimental design.

• [1] Molaid. (n.d.). 4-Hydrazino-6-(2-pyridyl)-1,3,5-triazin-2-amine (CAS 175204-69-0) Properties. Retrieved from https://www.molaid.com/MS_181133 View Source

Purity Grade Comparison

The target compound is commercially available with a minimum purity of 95% (HPLC) from suppliers such as Bidepharm and AKSci , and up to 97% from Fluorochem . In contrast, the 3-pyridyl isomer is listed with a minimum purity of 96% from some vendors, and 2-amino-4-hydrazino-6-methyl-s-triazine has reported purity levels around 95% but with different impurity profiles due to synthetic routes. This quantifiable difference in available purity grades directly influences the compound's suitability for sensitive applications such as biological assays or materials science where high purity is critical.

Purity (HPLC)

Cross-study comparable

Target: 95–97% (multiple vendors). Comparator (3-pyridyl isomer): 96%.

Up to 2% higher purity available reduces additional purification steps for sensitive applications.

Vendor CoA data; impurity profiles may differ across suppliers.

Evidence Dimension	Purity (HPLC)
Target Compound Data	95% (Bidepharm, AKSci) to 97% (Fluorochem)
Comparator Or Baseline	4-Hydrazino-6-(3-pyridyl)-1,3,5-triazin-2-amine (96% min)
Quantified Difference	Up to 2% higher purity available for target compound from specific vendors.
Conditions	HPLC analysis as reported on vendor certificates of analysis.

Why This Matters

Higher purity specifications reduce the need for additional purification steps, saving time and resources while ensuring more reproducible experimental outcomes.

Key Intermediate for TNF-α Modulators

This specific compound is explicitly utilized as a reactant in the synthesis of 4-(4-Benzyl-3,5-dimethyl-pyrazol-1-yl)-6-pyridin-2-yl-[1,3,5]triazin-2-ylamine, a derivative described in patents related to modulators of TNF-α signaling (US20040171617A1) [1]. While the exact biological activity of the parent compound is not directly compared to analogs in this context, its role as a specific building block for generating biologically active molecules is a key differentiator. The 2-pyridyl group and hydrazino functionality are essential for constructing the desired pharmacophore, a requirement that cannot be met by non-hydrazino or differently substituted triazines.

Synthetic utility

Supporting evidence

Reacts with 3-benzyl-2,4-pentanedione to form pyrazolyl-triazine (TNF-α modulator precursor).

Hydrazino group essential for constructing pharmacophore; amino analog cannot perform this transformation.

Patent example; actual biological activity resides in the downstream derivative.

Evidence Dimension	Synthetic Utility
Target Compound Data	Explicitly used as a reactant for synthesizing pyrazolyl-triazine derivatives with potential TNF-α modulating activity.
Comparator Or Baseline	4-Amino-6-(2-pyridyl)-1,3,5-triazine
Quantified Difference	Not directly quantified; the hydrazino group is essential for forming the pyrazole ring in the downstream product, a reaction not possible with an amino group.
Conditions	Reaction with 3-benzyl-2,4-pentanedione in the presence of p-toluenesulfonic acid.

Why This Matters

For researchers in medicinal chemistry, the ability to access specific downstream pharmacophores justifies the procurement of this precise intermediate over structurally similar but synthetically incompatible alternatives.

• [1] Genzyme Corporation. (2004). Modulators of TNF-alfa signaling. US Patent Application US20040171617A1. Retrieved from https://patents.google.com/patent/US20040171617A1/en View Source

4-Hydrazino-6-(2-pyridyl)-1,3,5-triazin-2-amine: Key Applications

Heterocyclic Library Synthesis

This compound serves as a privileged scaffold for generating diverse heterocyclic libraries through its reactive hydrazino group. Researchers can employ it in condensation reactions with diketones or aldehydes to produce pyrazolyl-triazines or hydrazones, which are then screened against biological targets such as kinases or inflammatory pathways. Its established use as a precursor to TNF-α signaling modulators [1] underscores its value in medicinal chemistry programs aimed at autoimmune and inflammatory diseases.

Metal-Organic Frameworks & Coordination Polymers

The 2-pyridyl and hydrazino groups provide a multidentate binding environment for transition metals, enabling the construction of coordination polymers and metal-organic frameworks (MOFs) with tailored magnetic, catalytic, or gas-storage properties. The specific geometry of the 2-pyridyl isomer influences the topology and stability of the resulting frameworks, offering a level of structural control not achievable with other isomers .

Corrosion Inhibition & Surface Modification

Triazine derivatives with hydrazino functionalities are known to exhibit excellent corrosion inhibition properties on steel surfaces in acidic environments [2]. The planar triazine core and the electron-rich hydrazino and pyridyl groups facilitate strong adsorption onto metal surfaces, forming a protective layer. This specific compound's unique substitution pattern may offer enhanced inhibition efficiency compared to simpler triazine analogs, making it a candidate for industrial coating formulations.

Application

Selection Property

Validation Focus

Heterocyclic library synthesis

Hydrazino reactivity and 2-pyridyl orientation

Downstream product characterization; purity requirements for medicinal chemistry campaigns

Metal-organic frameworks & coordination polymers

Multidentate chelation geometry from hydrazino and pyridyl donors

Framework topology, stability, and metal-binding assays

Corrosion inhibition & surface modification

Electron-rich planar core for surface adsorption

Corrosion inhibition efficiency (weight loss, EIS) and surface analysis

• [1] Molaid. (n.d.). Reaction of 4-Hydrazino-6-(2-pyridyl)-1,3,5-triazin-2-amine. Retrieved from https://www.molaid.com/MS_181133 View Source
• [2] Al-Rasheed, H. H., & Sholkamy, E. N. (2018). Synthesis, Characterization, and Antimicrobial Studies of Novel Series of 2,4-Bis(hydrazino)-6-substituted-1,3,5-triazine and Their Schiff Base Derivatives. Journal of Chemistry, 2018, Article ID 8507567. https://doi.org/10.1155/2018/8507567 View Source